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  4. (8R,9S,13S,14S,17R)-17-Ethyl-3-methoxy-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-ol
(8R,9S,13S,14S,17R)-17-Ethyl-3-methoxy-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-ol (8R,9S,13S,14S,17R)-17-Ethyl-3-methoxy-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-ol
Brand Name: Vulcanchem
CAS No.: 17550-02-6
VCID: VC0101865
InChI: InChI=1S/C21H30O2/c1-4-21(22)12-10-19-18-7-5-14-13-15(23-3)6-8-16(14)17(18)9-11-20(19,21)2/h6,8,13,17-19,22H,4-5,7,9-12H2,1-3H3/t17-,18-,19+,20+,21-/m1/s1
SMILES: CCC1(CCC2C1(CCC3C2CCC4=C3C=CC(=C4)OC)C)O
Molecular Formula: C21H30O2
Molecular Weight: 314.5 g/mol

(8R,9S,13S,14S,17R)-17-Ethyl-3-methoxy-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-ol

CAS No.: 17550-02-6

Main Products

VCID: VC0101865

Molecular Formula: C21H30O2

Molecular Weight: 314.5 g/mol

(8R,9S,13S,14S,17R)-17-Ethyl-3-methoxy-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-ol - 17550-02-6

CAS No. 17550-02-6
Product Name (8R,9S,13S,14S,17R)-17-Ethyl-3-methoxy-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-ol
Molecular Formula C21H30O2
Molecular Weight 314.5 g/mol
IUPAC Name (8R,9S,13S,14S,17R)-17-ethyl-3-methoxy-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-ol
Standard InChI InChI=1S/C21H30O2/c1-4-21(22)12-10-19-18-7-5-14-13-15(23-3)6-8-16(14)17(18)9-11-20(19,21)2/h6,8,13,17-19,22H,4-5,7,9-12H2,1-3H3/t17-,18-,19+,20+,21-/m1/s1
Standard InChIKey NVYBDSYHTNOJSQ-CRSSMBPESA-N
Isomeric SMILES CC[C@]1(CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CCC4=C3C=CC(=C4)OC)C)O
SMILES CCC1(CCC2C1(CCC3C2CCC4=C3C=CC(=C4)OC)C)O
Canonical SMILES CCC1(CCC2C1(CCC3C2CCC4=C3C=CC(=C4)OC)C)O
PubChem Compound 21116228
Last Modified Nov 11 2021
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